Cas no 7253-53-4 (1,2-diacetoxy-3-acetylsulfanyl-propane)

• Product Name: 1,2-diacetoxy-3-acetylsulfanyl-propane
• CAS No: 7253-53-4
• MF: C₉H₁₄O₅S
• MW: 234.269462108612
• CID: 1759821
• PubChem ID: 248657
• Update Time: 2025-04-21

1,2-diacetoxy-3-acetylsulfanyl-propane Chemical and Physical Properties

Names and Identifiers

• 1,2-diacetoxy-3-acetylsulfanyl-propane
• 1,2-Diacetoxy-3-acetylmercapto-propan
• 2,3-Di-O-acetyl-1-S-acetyl-(1-thio-DL-glycerin)
• 1,2-Di-O-acetyl-3-S-acetyl-3-thio-glycerin
• 1,2-Di-O-acetyl-3-S-acetyl-3-thio-glycerin;1,2-Diacetoxy-3-acetylmercapto-propan;
• 7253-53-4
• NSC-66056
• NSC66056

• Inchi： 1S/C9H14O5S/c1-6(10)13-4-9(14-7(2)11)5-15-8(3)12/h9H,4-5H2,1-3H3
• InChI Key： AYIPZDFBNMDHIZ-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(COC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 234.05600
• Monoisotopic Mass: 234.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 315.9°C at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.477
• PSA: 94.97000
• LogP: 0.76090